Cas no 2229173-55-9 (4-(4-chloro-3-nitrophenyl)butanal)

• Product Name: 4-(4-chloro-3-nitrophenyl)butanal
• CAS No: 2229173-55-9
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 6173149
• PubChem ID: 165704896
• Update Time: 2025-05-21

4-(4-chloro-3-nitrophenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3-nitrophenyl)butanal
• EN300-1984677
• 2229173-55-9

• Inchi： 1S/C10H10ClNO3/c11-9-5-4-8(3-1-2-6-13)7-10(9)12(14)15/h4-7H,1-3H2
• InChI Key： JFLXYQAIFIVPBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])CCCC=O

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-(4-chloro-3-nitrophenyl)butanal

4-(4-Chloro-3-Nitrophenyl)Butanal

4-(4-Chloro-3-Nitrophenyl)Butanal, also known by its CAS number 2229173-55-9, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound is a derivative of butanal, with a substituted phenyl group that introduces both chloro and nitro functionalities. The combination of these groups imparts distinctive electronic and steric effects, making it a valuable molecule in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-(4-Chloro-3-Nitrophenyl)Butanal consists of a four-carbon aldehyde chain attached to a phenyl ring. The phenyl ring is substituted at the 4-position with a chlorine atom and at the 3-position with a nitro group. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which can influence its reactivity and interactions with other molecules. The compound exists as a solid at room temperature and has a characteristic aldehyde odor.

Recent studies have explored the synthesis of 4-(4-Chloro-3-Nitrophenyl)Butanal through various routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods have been optimized to improve yield and purity, making the compound more accessible for research and industrial applications. The use of catalysts such as aluminum chloride has been particularly effective in facilitating the acylation step, while the nitration process has been refined to ensure high selectivity.

In terms of applications, 4-(4-Chloro-3-Nitrophenyl)Butanal has shown promise in the development of new pharmaceutical agents. Its ability to act as an intermediate in the synthesis of bioactive compounds has been highlighted in several research papers. For instance, studies have demonstrated its potential as a precursor for anti-inflammatory drugs due to its ability to modulate key inflammatory pathways. Additionally, the compound has been investigated for its role in the synthesis of antibiotics, where its unique structure contributes to the development of novel antimicrobial agents.

The agricultural sector has also benefited from the properties of 4-(4-Chloro-3-Nitrophenyl)Butanal. Research has shown that it can serve as an effective ingredient in pesticides, particularly those targeting specific pests without harming beneficial insects or the environment. Its ability to disrupt pest behavior or reproductive cycles makes it a sustainable alternative to traditional chemical pesticides.

In the realm of materials science, 4-(4-Chloro-3-Nitrophenyl)Butanal has been utilized in the synthesis of advanced polymers and coatings. Its reactivity under specific conditions allows for the creation of materials with enhanced mechanical properties or resistance to environmental factors such as UV radiation or moisture. Recent advancements in polymer chemistry have leveraged this compound to develop lightweight yet durable materials for use in aerospace and automotive industries.

The safety profile of 4-(4-Chloro-3-Nitrophenyl)Butanal is another area that has been extensively studied. While it is not classified as a hazardous material under standard conditions, proper handling precautions are recommended due to its aldehyde functionality. Occupational exposure limits have been established to ensure worker safety during manufacturing processes. Additionally, environmental impact assessments have been conducted to evaluate its biodegradability and potential ecological effects.

In conclusion, 4-(4-Chloro-3-Nitrophenyl)Butanal, with its CAS number 2229173-55-9, stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry research and development. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.